6-chloro-N,N'-bis(2-ethylphenyl)-1,3,5-triazine-2,4-diamine
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Description
Scientific Research Applications
Heterocyclic Compounds and Biological Significance
6-chloro-N,N'-bis(2-ethylphenyl)-1,3,5-triazine-2,4-diamine belongs to the class of heterocyclic compounds with a triazine scaffold, which plays a significant role in medicinal chemistry. Triazine derivatives exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, antiviral, antimalarial, anti-inflammatory, antiulcer, anticonvulsant, antimicrobial, insecticidal, and herbicidal properties. This makes the triazine nucleus an attractive core moiety for the development of future drugs (Verma, Sinha, & Bansal, 2019).
High Energy Density Material (HEDM)
Triazine derivatives, including this compound, are explored for their application in high-energy density materials (HEDM). These compounds are of interest in the field of energetic materials for improving burning rates and reducing sensitivity in explosives, propellants, and gas generators. The structural and theoretical analysis, physical, chemical, sensitivity, thermal, and detonation properties of triazine-based energetic compounds are under active research, indicating broad application prospects in this domain (Yongjin & Ba, 2019).
Environmental Applications
While not directly linked to this compound, triazine derivatives are investigated for environmental applications. For instance, triazine-based frameworks are recognized for CO2 capture capabilities, offering sustainable solutions for addressing climate change. These compounds' structural tunability and stability make them suitable for energy-efficient and enhanced polar gas separation, thus contributing to the broader application of triazines in environmental sustainability efforts (Mukhtar et al., 2020).
Properties
IUPAC Name |
6-chloro-2-N,4-N-bis(2-ethylphenyl)-1,3,5-triazine-2,4-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN5/c1-3-13-9-5-7-11-15(13)21-18-23-17(20)24-19(25-18)22-16-12-8-6-10-14(16)4-2/h5-12H,3-4H2,1-2H3,(H2,21,22,23,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYVDFCYMTNUGHO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC2=NC(=NC(=N2)Cl)NC3=CC=CC=C3CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.